Cas no 2228425-25-8 (4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine)

4-{5-Chloro-2-(difluoromethoxy)phenylmethyl}piperidine is a specialized organic compound featuring a piperidine core substituted with a 5-chloro-2-(difluoromethoxy)phenylmethyl group. This structure imparts unique physicochemical properties, making it valuable for pharmaceutical and agrochemical research. The presence of the difluoromethoxy moiety enhances metabolic stability and lipophilicity, potentially improving bioavailability in drug development. The chloro substituent offers electronic modulation, facilitating selective interactions in target binding. Its piperidine scaffold provides a versatile platform for further derivatization, enabling the synthesis of novel bioactive molecules. This compound is particularly suited for applications requiring precise steric and electronic tuning, such as CNS-targeted therapeutics or enzyme inhibitors. High purity and well-defined synthetic routes ensure reproducibility for research and industrial use.
4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine structure
2228425-25-8 structure
Product Name:4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine
CAS No:2228425-25-8
MF:C13H16ClF2NO
MW:275.722049713135
CID:6023981
PubChem ID:165702052
Update Time:2025-06-09

4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine Chemical and Physical Properties

Names and Identifiers

    • 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine
    • EN300-1956866
    • 2228425-25-8
    • 4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine
    • Inchi: 1S/C13H16ClF2NO/c14-11-1-2-12(18-13(15)16)10(8-11)7-9-3-5-17-6-4-9/h1-2,8-9,13,17H,3-7H2
    • InChI Key: HSYYLHLRROODLM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)CC1CCNCC1)OC(F)F

Computed Properties

  • Exact Mass: 275.0888482g/mol
  • Monoisotopic Mass: 275.0888482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 21.3Ų

4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1956866-0.05g
4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine
2228425-25-8
0.05g
$1368.0 2023-09-17
Enamine
EN300-1956866-0.1g
4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine
2228425-25-8
0.1g
$1433.0 2023-09-17
Enamine
EN300-1956866-0.25g
4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine
2228425-25-8
0.25g
$1498.0 2023-09-17
Enamine
EN300-1956866-0.5g
4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine
2228425-25-8
0.5g
$1563.0 2023-09-17
Enamine
EN300-1956866-1.0g
4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine
2228425-25-8
1g
$1629.0 2023-05-31
Enamine
EN300-1956866-2.5g
4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine
2228425-25-8
2.5g
$3191.0 2023-09-17
Enamine
EN300-1956866-5.0g
4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine
2228425-25-8
5g
$4722.0 2023-05-31
Enamine
EN300-1956866-10.0g
4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine
2228425-25-8
10g
$7004.0 2023-05-31
Enamine
EN300-1956866-1g
4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine
2228425-25-8
1g
$1629.0 2023-09-17
Enamine
EN300-1956866-5g
4-{[5-chloro-2-(difluoromethoxy)phenyl]methyl}piperidine
2228425-25-8
5g
$4722.0 2023-09-17

4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine Related Literature

Additional information on 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine

Introduction to 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine (CAS No. 2228425-25-8)

4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine (CAS No. 2228425-25-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities, including analgesic, anti-inflammatory, and neuroprotective properties.

The molecular structure of 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine is characterized by a piperidine ring substituted with a 5-chloro-2-(difluoromethoxy)phenylmethyl group. The presence of the chloro and difluoromethoxy substituents imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various pharmacological studies.

Recent research has focused on the potential of 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine demonstrated significant inhibitory activity against a specific isoform of phosphodiesterase (PDE), which is implicated in several neurological disorders.

In addition to its enzymatic inhibition properties, 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine has also been investigated for its potential as an analgesic agent. A preclinical study conducted by a team of researchers at the University of California, San Francisco, found that this compound effectively reduced pain responses in animal models of chronic pain. The mechanism of action appears to involve modulation of nociceptive pathways, suggesting its potential as a novel analgesic drug candidate.

The pharmacokinetic profile of 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine has also been studied in detail. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a therapeutic agent. A study published in the European Journal of Pharmaceutical Sciences in 2020 reported that 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine exhibits high oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

The safety profile of 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine is another important aspect that has been extensively evaluated. Preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. These findings support its potential for further clinical development.

In conclusion, 4-{5-chloro-2-(difluoromethoxy)phenylmethyl}piperidine (CAS No. 2228425-25-8) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a lead molecule for the development of new therapeutic agents in areas such as pain management and neurological disorders makes it an exciting subject for ongoing research and development efforts. As more studies are conducted, it is likely that additional insights into the mechanisms of action and therapeutic applications of this compound will be uncovered.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd